Cas no 2076-43-9 (D-Norvaline,3-hydroxy-, (3S)-rel-)

• Product Name: D-Norvaline,3-hydroxy-, (3S)-rel-
• CAS No: 2076-43-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 249627
• Update Time: 2024-01-26

D-Norvaline,3-hydroxy-, (3S)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Norvaline,3-hydroxy-, (3S)-rel-
• (2RS,3RS)-2-amino-3-hydroxypentanoic acid
• DL-Norvaline,3-hydroxy-, threo-
• DL-threo-b-Hydroxynorvaline
• Norvaline, 3-hydroxy-, DL-threo- (8CI)
• D-Norvaline, 3-hydroxy-, (3S)-rel-
• (+/-)-erythro-β-hydroxynorvaline

• Inchi： 1S/C5H11NO3/c1-2-3(7)4(6)5(8)9/h3-4,7H,2,6H2,1H3,(H,8,9)/t3-,4+/m0/s1
• InChI Key： LGVJIYCMHMKTPB-IUYQGCFVSA-N
• SMILES： C(O)(=O)[C@@H]([C@@H](O)CC)N

Computed Properties

• Exact Mass: 133.074
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.4
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Melting Point: 225 °C
• Boiling Point: 328.4±32.0 °C(Predicted)
• PSA: 83.55000
• LogP: -0.13050
• pka: 2.39±0.24(Predicted)